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Compound of Interest

Compound Name: Amoxicillin and clavulanic acid

Cat. No.: B1600155

This technical support center provides researchers, scientists, and drug development
professionals with essential information for establishing a continuous infusion method for
amoxicillin and clavulanic acid. The content includes frequently asked questions,
troubleshooting guides, detailed experimental protocols, and key data summaries to facilitate
successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary rationale for administering amoxicillin/clavulanic acid via continuous
infusion?

Al: Amoxicillin is a time-dependent antibiotic, meaning its antibacterial efficacy is maximized
when the free drug concentration remains above the minimum inhibitory concentration (MIC)
for an extended period.[1][2] Continuous infusion helps maintain stable plasma concentrations
above the MIC, which can be crucial for optimal dosing and may improve clinical success rates,
especially for infections caused by less susceptible pathogens.[1][2][3]

Q2: What are the main challenges associated with the continuous infusion of
amoxicillin/clavulanic acid?

A2: The primary challenge is the limited chemical stability of both amoxicillin and, particularly,
clavulanic acid in aqueous solutions at room and body temperatures.[1][4][5] Amoxicillin
degradation is dependent on time, temperature, and concentration.[1] This instability can lead
to a significant loss of potency during a 24-hour infusion period, potentially compromising
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therapeutic efficacy. Logistical issues such as the need for dedicated infusion pumps and IV
lines can also be a consideration.[2][6]

Q3: Which intravenous fluids are compatible with amoxicillin/clavulanic acid?

A3: Intravenous infusions of amoxicillin/clavulanic acid are compatible with a range of fluids,
including Water for Injections, 0.9% Sodium Chloride, and Ringer's solution.[7][8][9] Dextrose-
containing solutions should be avoided as they can lead to lower stability.[1][9] It is also
recommended not to mix amoxicillin/clavulanic acid with blood products, proteinaceous fluids,
intravenous lipid emulsions, or aminoglycosides in the same container or giving set.[7]

Q4: Can amoxicillin and clavulanic acid be prepared in separate containers for continuous
infusion?

A4: Yes, preparing and storing amoxicillin and clavulanic acid in separate containers
significantly improves their stability, making 24-hour continuous infusion feasible.[4][5] When
stored separately at 25°C, amoxicillin retains 90% of its initial concentration for approximately
24.8 hours, and clavulanic acid for 26 hours.[4] This method allows for co-administration at a Y-
site.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Precipitation or Cloudiness in

Solution

- High Concentration:
Amoxicillin has limited water
solubility, especially at high
concentrations (>150 mg/mL).
[1]- Incompatible Diluent: Use
of dextrose or other
incompatible solutions.[1][9]-
Temperature Fluctuation:
Lower temperatures can

decrease solubility.

- Ensure amoxicillin
concentration does not exceed
recommended levels. A
concentration of 25 mg/mL is
suggested for optimal stability.
[1]- Reconstitute and dilute
only with compatible fluids like
0.9% NacCl or Water for
Injection.[7][8]- Maintain a
consistent storage and

administration temperature.

Discoloration of the Infusion

Solution (e.qg., yellowing)

- Degradation: Chemical
degradation of amoxicillin or
clavulanic acid, often
accelerated by higher
temperatures or prolonged

storage.

- This indicates significant
degradation. The solution
should be discarded. - Prepare
fresh solutions and adhere
strictly to recommended
stability times (see Tables 1
and 2).- If possible, keep the
infusion solution refrigerated
(4-8°C) until administration and
minimize exposure to room

temperature.[1]

Loss of Potency (Confirmed by

Assay)

- Exceeded Stability Time: The
infusion duration has
surpassed the known stability
of the drug combination at the
given temperature and
concentration.[1][8]-
Inappropriate Storage: Storage
at elevated temperatures (e.g.,
room temperature for extended
periods or 37°C) significantly

accelerates degradation.[4][8]

- Shorten the infusion duration
per bag. For example, at room
temperature, a combined
solution may only be stable for
6-8 hours.[8] Consider
replacing the infusion bag
more frequently.- For infusions
longer than 8-12 hours,
refrigeration of the solution is
critical.[1]- Consider the two-
bag method, infusing
amoxicillin and clavulanic acid

from separate containers via a
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Y-site to achieve 24-hour
stability.[4][5]

IV Line Occlusion

- Crystalluria/Precipitation:

High concentrations of

amoxicillin can lead to the

formation of crystals,

especially if the solution is

cooled.[7]- Incompatibility:

Mixing with incompatible drugs

at a Y-site.

- Maintain adequate fluid
intake and urinary output
during high-dose
administration to reduce the
risk of crystalluria.[7]- Use a
lower concentration of
amoxicillin for the infusion.-
Check Y-site compatibility with
all other co-administered

medications.[9]

Quantitative Data Summary

Table 1: Stability of Combined Amoxicillin/Clavulanic Acid in Various Infusion Fluids

Time to 90%

Temperature Infusion Fluid Amoxicillin Citation
Potency (tso)
4°C Water for Injection 10.0 hours 8]
(WFI)

4°C 0.9% NacCl 8.7 hours [8]

4°C Ringer's Solution 7.8 hours [8]
Ambient (23-25°C) WFI 8.8 hours [8]
Ambient (23-25°C) 0.9% NaCl 7.2 hours [8]
Ambient (23-25°C) Ringer's Solution 5.9 hours [8]

37°C WFI 4.5 hours [8]

37°C 0.9% NaCl 3.8 hours [8]

37°C Ringer's Solution 3.5 hours [8]
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Table 2: Stability of Amoxicillin and Clavulanic Acid in Separate Containers (in 0.9% NaCl)

Time to 90%

Temperature Component Citation
Potency (tso)
4°C Amoxicillin 80.3 hours [4115]
4°C Clavulanic Acid 152.0 hours [4][5]
25°C Amoxicillin 24.8 hours [41[5]
25°C Clavulanic Acid 26.0 hours [415]
37°C Amoxicillin 9.0 hours [41[5]
37°C Clavulanic Acid 6.4 hours [415]

Experimental Protocols

Protocol 1: Continuous Infusion Using a Single
Combined Solution

This protocol is suitable for shorter-duration infusions where stability is manageable.
o Reconstitution:

o Aseptically reconstitute a 1.2g vial (1g amoxicillin, 200mg clavulanic acid) with 20mL of
Water for Injection (WFI).[10][11]

o Shake well until the powder is completely dissolved. The final concentration in the vial will
be 50 mg/mL of amoxicillin.[9]

e Dilution:
o Immediately withdraw the reconstituted solution.

o Further dilute in a polyolefin infusion bag containing a compatible intravenous fluid (e.g.,
100mL of 0.9% Sodium Chloride) to the desired final concentration.[8][10] For improved
stability, a final concentration of 25 mg/mL for amoxicillin is recommended.[1]
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o Storage and Administration:
o If not for immediate use, store the infusion bag at 4-8°C.[1]
o Administer via a calibrated infusion pump over the desired period (e.g., 8 hours).

o The infusion must be completed within the stability times indicated in Table 1. For
example, if using 0.9% NaCl at room temperature, the infusion should be completed within
approximately 7 hours.[8]

Protocol 2: Continuous Infusion Using Separate
Amoxicillin and Clavulanic Acid Solutions (Y-Site
Administration)

This protocol is recommended for achieving a stable 24-hour continuous infusion.
e Reconstitution and Dilution (Amoxicillin):
o Aseptically reconstitute the required dose of amoxicillin with WFI.

o Further dilute in an infusion bag with 0.9% NacCl to the final desired volume for a 24-hour
infusion.

o Store the prepared amoxicillin solution at 4°C until use. It is stable for up to 80.3 hours.[4]
¢ Reconstitution and Dilution (Clavulanic Acid):
o Aseptically reconstitute the required dose of potassium clavulanate with WFI.

o Further dilute in a separate infusion bag with 0.9% NaCl to the final desired volume for a
24-hour infusion.

o Store the prepared clavulanic acid solution at 4°C until use. It is stable for up to 152 hours.

[4]
e Administration:

o At room temperature (25°C), both solutions are stable for approximately 24 hours.[4]
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o Connect each infusion bag to a separate channel of a multi-channel infusion pump.
o Connect the two lines to the patient's intravenous catheter via a Y-site connector.

o Set the infusion rates for each pump to deliver the total volume over 24 hours.

Visualizations

Workflow for Single-Bag Continuous Infusion
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Caption: Workflow for preparing a single-bag continuous infusion.
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Troubleshooting Stability Issues
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Caption: Decision tree for troubleshooting common stability issues.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1600155?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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